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Compound of Interest

Compound Name: 5-Hydroxy isatoic anhydride

Cat. No.: B174216 Get Quote

For researchers, scientists, and professionals in drug development, sourcing high-quality

reagents is a critical first step in the experimental workflow. 5-Hydroxy isatoic anhydride, a

derivative of isatoic anhydride, serves as a valuable building block in organic synthesis,

particularly in the creation of diverse molecular scaffolds for pharmaceutical and chemical

research.[1] This technical guide provides an in-depth overview of commercial suppliers of 5-
Hydroxy isatoic anhydride, its applications, and relevant experimental context.

Supplier Landscape
A variety of chemical suppliers offer 5-Hydroxy isatoic anhydride for research purposes. The

compound is typically available in research-grade purities, often around 98%. While a

comprehensive price comparison is challenging due to fluctuating stock and pricing models, the

following table summarizes key information from several suppliers to aid in procurement

decisions. Researchers are encouraged to visit the suppliers' websites for the most current

information.
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Supplier Purity
Available
Quantities

CAS
Number

Molecular
Formula

Molecular
Weight

Aladdin

Scientific
≥ 98% 1 g 195986-91-5 C₈H₅NO₄ 179.13

BOC

Sciences
≥ 98%

Inquire for

details
195986-91-5 C₈H₅NO₄ 179.13

ChemicalBoo

k
≥ 98%

Inquire for

details
195986-91-5 C₈H₅NO₄ 179.13

Finetech

Industry

Limited

Inquire for

details

Various pack

sizes
195986-91-5 C₈H₅NO₄ 179.13

NINGBO

INNO

PHARMCHE

M CO.,LTD.

Inquire for

details

Inquire for

details
195986-91-5 C₈H₅NO₄ 179.13

atom-

molecules
≥ 98% 1 g 195986-91-5 C₈H₅NO₄ 179.1

Applications in Research and Drug Development
5-Hydroxy isatoic anhydride is primarily utilized as a versatile intermediate in the synthesis of

more complex molecules. Its bifunctional nature, containing both a reactive anhydride and a

hydroxyl group, allows for a range of chemical transformations.

Building Block for Heterocyclic Synthesis: Isatoic anhydrides are well-established precursors

for the synthesis of a variety of nitrogen-containing heterocyclic compounds. These structures

are of significant interest in medicinal chemistry due to their prevalence in biologically active

molecules. The presence of the hydroxyl group on the benzene ring of 5-Hydroxy isatoic
anhydride offers an additional site for modification, enabling the creation of diverse libraries of

compounds for screening.

Pharmaceutical Synthesis: While specific drug development projects utilizing 5-Hydroxy
isatoic anhydride are not extensively documented in publicly available literature, its parent
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compound, isatoic anhydride, is a known intermediate in the synthesis of various

pharmaceuticals, including anti-inflammatory agents, analgesics, and antibacterials.[2] The 5-

hydroxy derivative provides a strategic starting point for the development of new chemical

entities with potentially novel biological activities.

Experimental Protocols and Synthesis
Detailed experimental protocols for the use of 5-Hydroxy isatoic anhydride are often specific

to the target molecule being synthesized. However, general procedures for reactions involving

isatoic anhydrides can be adapted.

A general workflow for utilizing 5-Hydroxy isatoic anhydride as a building block in a synthetic

chemistry lab is outlined below:

Fig. 1: General experimental workflow for using 5-Hydroxy isatoic anhydride in synthesis.

Synthesis of 5-Hydroxy Isatoic Anhydride: While commercially available, understanding the

synthesis of 5-Hydroxy isatoic anhydride can be valuable for researchers. The synthesis of

isatoic anhydrides generally involves the reaction of the corresponding anthranilic acid with a

phosgenating agent. For 5-Hydroxy isatoic anhydride, the starting material would be 2-

amino-5-hydroxybenzoic acid. A general synthetic scheme is presented below.

2-Amino-5-hydroxybenzoic acid

5-Hydroxy isatoic anhydride

Cyclization

Phosgenating Agent
(e.g., phosgene, triphosgene)

Click to download full resolution via product page

Fig. 2: General synthetic pathway to 5-Hydroxy isatoic anhydride.

Signaling Pathways and Logical Relationships
Currently, there is a lack of specific information in the public domain detailing the direct

interaction of 5-Hydroxy isatoic anhydride with known signaling pathways. Its utility is
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primarily as a synthetic intermediate. The biological activity of the final compounds derived from

it would determine their interaction with cellular signaling cascades.

The logical relationship for its use in drug discovery follows a standard path from a chemical

building block to a potential therapeutic agent.
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Fig. 3: Logical flow of 5-Hydroxy isatoic anhydride in a drug discovery process.

In conclusion, 5-Hydroxy isatoic anhydride is a readily available chemical intermediate with

significant potential for the synthesis of novel compounds for research and drug discovery.

While specific biological data on the compound itself is limited, its value as a versatile building

block is clear. Researchers can procure this reagent from a number of commercial suppliers

and utilize it in established synthetic methodologies to generate diverse molecular libraries for

further investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Page loading... [guidechem.com]

2. Isatoic anhydride [anshulchemicals.com]

To cite this document: BenchChem. [Commercial Suppliers of 5-Hydroxy Isatoic Anhydride
for Research: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b174216?utm_src=pdf-body-img
https://www.benchchem.com/product/b174216?utm_src=pdf-body
https://www.benchchem.com/product/b174216?utm_src=pdf-body
https://www.benchchem.com/product/b174216?utm_src=pdf-custom-synthesis
https://www.guidechem.com/encyclopedia/5-hydroxy-isatoic-anhydride-dic112524.html
https://www.anshulchemicals.com/isatoic-anhydride/
https://www.benchchem.com/product/b174216#commercial-suppliers-of-5-hydroxy-isatoic-anhydride-for-research
https://www.benchchem.com/product/b174216#commercial-suppliers-of-5-hydroxy-isatoic-anhydride-for-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b174216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b174216#commercial-suppliers-of-5-hydroxy-isatoic-
anhydride-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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